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Compound of Interest

Compound Name: beta-Ionol

Cat. No.: B3421568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Beta-ionol is a naturally occurring sesquiterpenoid alcohol, a class of organic compounds with

a diverse range of applications.[1] It is a derivative of beta-ionone and is found in various

plants, including Plumeria rubra, Pyracantha coccinea, and Nicotiana tabacum.[2] This

technical guide provides an in-depth overview of the physicochemical properties, experimental

characterization protocols, and known biological activities of beta-ionol, tailored for

professionals in research and drug development.

Core Physicochemical Properties
Beta-ionol is typically a colorless, clear liquid with a characteristic sweet, floral, and balsamic

odor.[3][4] Its physical and chemical properties are summarized in the tables below.

Table 1: General Physicochemical Properties of Beta-Ionol
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Property Value References

Molecular Formula C₁₃H₂₂O [2][5][6]

Molecular Weight 194.31 g/mol [2][5][6]

Appearance Colorless clear liquid [2][3][7]

Odor Sweet, floral-balsamic, warm [3][4]

Boiling Point 107 °C @ 3.00 mmHg [2][3][4][7][8]

130.5 °C @ 14.5 Torr [9]

Density / Specific Gravity 0.923 - 0.930 g/mL @ 25 °C [3]

0.928 g/mL @ 20 °C [4][8]

0.9251 g/cm³ @ 19 °C [6][9]

Refractive Index 1.496 - 1.502 @ 20 °C [3][7]

n20/D 1.501 [9]

Flash Point 93 °C (199.4 °F) - closed cup

93.33 °C (200 °F) TCC [3]

Vapor Pressure
0.000431 mmHg @ 25 °C

(estimated)
[3][9]

Table 2: Solubility and Partition Coefficient of Beta-Ionol

Property Value References

Solubility in Water
16.29 mg/L @ 25 °C

(estimated)
[3]

Solubility in Organic Solvents Soluble in alcohol [3][5][10]

logP (o/w) 2.9 (estimated) [2][9]

4.059 (estimated) [3]

4.33 [7]
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Experimental Protocols for Characterization
The purity and structure of beta-ionol are typically confirmed using standard analytical

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy.[5]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a cornerstone technique for the analysis of volatile compounds like beta-ionol. It
separates the components of a mixture and provides mass spectra for identification.

Methodology:

Sample Preparation: A dilute solution of beta-ionol is prepared in a volatile organic solvent

(e.g., hexane or dichloromethane).

Injection: A small volume (typically 1 µL) of the sample is injected into the GC inlet, where it

is vaporized.

Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary

column. The separation is based on the differential partitioning of analytes between the

mobile phase (carrier gas) and the stationary phase coated on the column wall.

Ionization: As compounds elute from the column, they enter the mass spectrometer's ion

source (commonly Electron Ionization - EI), where they are fragmented into characteristic

ions.

Mass Analysis: The fragment ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer.

Detection: The detector records the abundance of each ion, generating a mass spectrum.

The resulting spectrum can be compared to spectral libraries for compound identification.[11]

[12][13]
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Fig. 1: A generalized workflow for GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of a compound

by observing the magnetic properties of atomic nuclei. Both ¹H and ¹³C NMR are used for

complete structural elucidation. While specific spectral data for beta-ionol is not abundant in

the provided results, data for the related compound beta-ionone is available and the

methodology is transferable.[14][15][16]

Methodology:

Sample Preparation: A few milligrams of the purified beta-ionol sample are dissolved in a

deuterated solvent (e.g., CDCl₃). A reference standard like tetramethylsilane (TMS) is often

added.

Data Acquisition: The sample tube is placed in the strong magnetic field of the NMR

spectrometer. A radiofrequency pulse is applied, and the resulting signal (Free Induction

Decay or FID) is recorded.

Data Processing: The FID is converted into a spectrum using a Fourier transform.

Spectral Analysis: The chemical shifts, integration (for ¹H NMR), and coupling patterns in the

spectrum are analyzed to determine the connectivity and chemical environment of each

atom in the molecule.

Spectral Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3421568?utm_src=pdf-body-img
https://www.benchchem.com/product/b3421568?utm_src=pdf-body
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse001269
https://spectrabase.com/spectrum/5fh8fJg3dwT
https://hmdb.ca/spectra/nmr_one_d/328891
https://www.benchchem.com/product/b3421568?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The mass spectrum of beta-ionol provides a unique fragmentation pattern that serves as a

chemical fingerprint.

Table 3: Key Mass Spectrometry Data for Beta-Ionol

Feature Value References

Molecular Ion (M+) m/z 194 (Calculated) [2]

Major Fragment Ions (m/z) 161, 121, 105 [2]

Biological Activity and Signaling Pathways
Recent research has highlighted the potential of beta-ionol in various therapeutic areas,

attributing to its anticancer, anti-inflammatory, and antimicrobial properties.[5]

Anticancer Properties: Beta-ionol has been shown to inhibit the proliferation of cancer cell

lines, such as melanoma and breast cancer, by inducing G0/G1 cell cycle arrest and

apoptosis.[5] These effects are linked to the modulation of key signaling pathways, including

NF-κB and MAPK, which are critical in tumor progression.[5][17]

Anti-inflammatory Effects: The compound can reduce the production of pro-inflammatory

mediators like nitric oxide (NO), prostaglandin E2 (PGE2), and tumor necrosis factor-alpha

(TNF-α).[5] This anti-inflammatory action is also mediated through the inhibition of the NF-κB

signaling pathway.[5]

Antimicrobial Activity: Beta-ionol demonstrates efficacy against various bacteria and fungi,

suggesting its potential as a natural preservative.[5] The mechanism is thought to involve the

disruption of microbial cell membranes.[5]
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Fig. 2: Proposed signaling pathways modulated by Beta-Ionol.

This guide provides a foundational understanding of beta-ionol's physicochemical

characteristics and biological relevance. The compiled data and outlined protocols offer a

valuable resource for scientists engaged in natural product chemistry, pharmacology, and the

development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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